Cas no 5980-29-0 (3,4-dichloro-N-ethylbenzamide)

3,4-dichloro-N-ethylbenzamide structure
3,4-dichloro-N-ethylbenzamide structure
Product Name:3,4-dichloro-N-ethylbenzamide
CAS No:5980-29-0
MF:C9H9Cl2NO
MW:218.079860448837
CID:950701
PubChem ID:347961
Update Time:2025-04-19

3,4-dichloro-N-ethylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 3,4-dichloro-N-ethylbenzamide
    • 3,4-Dichlor-benzoesaeure-ethylamid
    • AC1L88HW
    • N-Ethyl-3,4-dichlor-benzamid
    • NSC406906
    • STK043067
    • SureCN4146849
    • 5980-29-0
    • NSC-406906
    • SCHEMBL4146849
    • DTXSID20324518
    • AKOS000396661
    • Inchi: 1S/C9H9Cl2NO/c1-2-12-9(13)6-3-4-7(10)8(11)5-6/h3-5H,2H2,1H3,(H,12,13)
    • InChI Key: AAWBPQBSUNBNCO-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C(NCC)=O)Cl

Computed Properties

  • Exact Mass: 217.00627
  • Monoisotopic Mass: 217.006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.281
  • Boiling Point: 317.6°C at 760 mmHg
  • Flash Point: 145.9°C
  • Refractive Index: 1.551
  • PSA: 29.1
  • LogP: 3.13400
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